Cas no 954017-79-9 (2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide)

• Product Name: 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide
• CAS No: 954017-79-9
• MF: C₁₇H₂₀ClN₃O₂S₂
• MW: 397.942600250244
• CID: 6284544
• PubChem ID: 16899269
• Update Time: 2025-10-30

2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide
• 954017-79-9
• AKOS024641159
• 2-[2-[2-(4-chloroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(2-methylpropyl)acetamide
• F2335-0767
• 2-[2-({[(4-chlorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-(2-methylpropyl)acetamide
• N-(4-chlorophenyl)-2-((4-(2-(isobutylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide

• Inchi： 1S/C17H20ClN3O2S2/c1-11(2)8-19-15(22)7-14-9-24-17(21-14)25-10-16(23)20-13-5-3-12(18)4-6-13/h3-6,9,11H,7-8,10H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key： FXSCLWGWFAGAHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NC(CSC1=NC(=CS1)CC(NCC(C)C)=O)=O

Computed Properties

• Exact Mass: 397.0685469g/mol
• Monoisotopic Mass: 397.0685469g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 125Ų

Additional information on 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide

Introduction to 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide (CAS No. 954017-79-9)

2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide, also known by its CAS number 954017-79-9, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The unique structural features of this compound, particularly the presence of a thiazole ring and a chlorophenyl group, contribute to its potential as a lead molecule in drug discovery.

The molecular structure of 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide is characterized by a central thiazole ring linked to a sulfanyl group and a carbamoyl moiety. The 4-chlorophenyl substituent adds to the compound's hydrophobicity and electronic properties, which can influence its binding affinity to various biological targets. The N-(2-methylpropyl)acetamide group further enhances the compound's solubility and stability, making it suitable for pharmaceutical formulations.

Recent studies have explored the pharmacological properties of 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammatory responses. These findings suggest that it could be a promising candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide has also been investigated for its antimicrobial activity. Studies have demonstrated that it possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. This makes it a potential candidate for the development of new antibiotics to combat multidrug-resistant bacterial infections, a growing global health concern.

The mechanism of action of 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide is not yet fully understood. However, preliminary research suggests that it may interact with specific enzymes or receptors involved in inflammatory and microbial pathways. For instance, it has been hypothesized that the compound may inhibit the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are potent mediators of inflammation. Further studies are needed to elucidate the exact molecular targets and mechanisms of action.

The synthesis of 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide has been optimized using modern synthetic techniques. The process typically involves several steps, including the formation of the thiazole ring, introduction of the sulfanyl group, and attachment of the carbamoyl and N-(2-methylpropyl)acetamide moieties. High yields and purity levels have been achieved through careful control of reaction conditions and purification methods.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide. Early results from Phase I trials have shown promising outcomes in terms of tolerability and pharmacokinetic profiles. The compound has demonstrated good oral bioavailability and a favorable safety profile in preclinical studies. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, 2-2-({(4-chlorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(2-methylpropyl)acetamide (CAS No. 954017-79-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and medicinal chemistry. Ongoing research aims to fully characterize its mechanisms of action and optimize its therapeutic potential for various diseases.